Cas no 1783576-32-8 (2-Fluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-Fluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid
• CAS No: 1783576-32-8
• MF: C₆H₆FNO₂S
• MW: 175.180743694305
• CID: 5694612
• PubChem ID: 84655142
• Update Time: 2025-10-30

2-Fluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1783576-32-8
• EN300-1138786
• 2-Fluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid
• 2-Fluoro-2-(2-methyl-1,3-thiazol-4-yl)aceticacid
• 4-Thiazoleacetic acid, α-fluoro-2-methyl-

• Inchi： 1S/C6H6FNO2S/c1-3-8-4(2-11-3)5(7)6(9)10/h2,5H,1H3,(H,9,10)
• InChI Key： ORGZSYXHLUUTHH-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)F)N=C1C

Computed Properties

• Exact Mass: 175.01032777g/mol
• Monoisotopic Mass: 175.01032777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 307.1±27.0 °C(Predicted)
• pka: 1.83±0.10(Predicted)

Additional information on 2-Fluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid

Recent Advances in the Application of 2-Fluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic Acid (CAS: 1783576-32-8) in Chemical Biology and Pharmaceutical Research

2-Fluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid (CAS: 1783576-32-8) has emerged as a promising compound in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its applications, mechanisms of action, and future prospects in drug discovery.

One of the key areas of interest is the role of 2-Fluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid in the inhibition of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing that the fluorine atom and thiazole ring play critical roles in enhancing binding affinity and selectivity.

In addition to its anti-inflammatory potential, recent research has explored the compound's utility in cancer therapeutics. A preprint article from BioRxiv (2024) reported that 2-Fluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid derivatives can selectively target and inhibit the activity of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. The study employed in vitro and in vivo models to validate the efficacy of these derivatives, showing significant tumor growth suppression with minimal off-target effects.

The synthetic accessibility of 2-Fluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid has also been a focus of recent investigations. A 2023 paper in Organic Letters detailed an optimized synthetic route that improves yield and scalability, making the compound more amenable to large-scale pharmaceutical production. The authors highlighted the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to enhance the sustainability of the synthesis process.

Looking ahead, the versatility of 2-Fluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid suggests broad applicability across multiple therapeutic areas. Ongoing research is exploring its potential in neurodegenerative diseases, infectious diseases, and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Fluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid (CAS: 1783576-32-8) represents a valuable scaffold in modern drug discovery. Its demonstrated efficacy in enzyme inhibition, coupled with advancements in synthetic methodologies, positions it as a compound of significant interest for future research and development. Continued exploration of its pharmacological properties and therapeutic potential will likely yield innovative solutions to unmet medical needs.